10,11-Dimethoxy-17-epi-alpha-yohimbine
10,11-Dimethoxy-17-epi-alpha-yohimbine
Brand Name:
Vulcanchem
CAS No.:
84667-06-1
VCID:
VC0149792
InChI:
InChI=1S/C23H30N2O5/c1-28-19-9-15-13-6-7-25-11-12-4-5-18(26)21(23(27)30-3)14(12)8-17(25)22(13)24-16(15)10-20(19)29-2/h9-10,12,14,17-18,21,24,26H,4-8,11H2,1-3H3/t12-,14+,17+,18-,21+/m1/s1
SMILES:
COC1=C(C=C2C(=C1)C3=C(N2)C4CC5C(CCC(C5C(=O)OC)O)CN4CC3)OC
Molecular Formula:
C23H30N2O5
Molecular Weight:
414.5 g/mol
10,11-Dimethoxy-17-epi-alpha-yohimbine
CAS No.: 84667-06-1
Reference Standards
VCID: VC0149792
Molecular Formula: C23H30N2O5
Molecular Weight: 414.5 g/mol
| CAS No. | 84667-06-1 |
|---|---|
| Product Name | 10,11-Dimethoxy-17-epi-alpha-yohimbine |
| Molecular Formula | C23H30N2O5 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | methyl (1S,15S,18R,19S,20S)-18-hydroxy-6,7-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
| Standard InChI | InChI=1S/C23H30N2O5/c1-28-19-9-15-13-6-7-25-11-12-4-5-18(26)21(23(27)30-3)14(12)8-17(25)22(13)24-16(15)10-20(19)29-2/h9-10,12,14,17-18,21,24,26H,4-8,11H2,1-3H3/t12-,14+,17+,18-,21+/m1/s1 |
| Standard InChIKey | UYNXYVGVBSLXHE-RXZBFESWSA-N |
| Isomeric SMILES | COC1=C(C=C2C(=C1)C3=C(N2)[C@@H]4C[C@H]5[C@H](CC[C@H]([C@H]5C(=O)OC)O)CN4CC3)OC |
| SMILES | COC1=C(C=C2C(=C1)C3=C(N2)C4CC5C(CCC(C5C(=O)OC)O)CN4CC3)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C3=C(N2)C4CC5C(CCC(C5C(=O)OC)O)CN4CC3)OC |
| PubChem Compound | 158691 |
| Last Modified | Nov 11 2021 |
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